Cas no 2229295-60-5 (tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229295-60-5
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• CID: 6080434
• PubChem ID: 165711667
• Update Time: 2025-11-07

tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-ylcarbamate
• 2229295-60-5
• EN300-1891744
• tert-butyl N-[2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C15H20FNO4/c1-14(2,3)21-13(19)17-15(4,9-18)12-10(16)7-6-8-11(12)20-5/h6-9H,1-5H3,(H,17,19)
• InChI Key： BPFWJBRRLNBVTK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C=O)(C)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 297.13763628g/mol
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-ylcarbamate

Chemical Profile of tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229295-60-5)

tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-ylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229295-60-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The structural features of this molecule, particularly the presence of a fluoro-substituted aromatic ring and a methoxy group, contribute to its unique chemical properties and potential biological activities.

The synthesis of tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-ylcarbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the fluoro-substituent at the 2-position of the aromatic ring is a critical step, as fluorine atoms are known to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Specifically, fluorine can enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution. The methoxy group, positioned at the 6-position, further contributes to the compound's electronic properties, potentially affecting its interaction with enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that incorporate fluorinated aromatic moieties. This trend is driven by the demonstrated efficacy of fluorinated compounds in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The fluoro-substituted phenyl ring in tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-ylcarbamate aligns with this research direction, making it a promising candidate for further investigation. Studies have shown that such compounds can exhibit enhanced bioavailability and prolonged half-life when compared to their non-fluorinated counterparts.

The carbamate functional group in this molecule is another key feature that warrants discussion. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules, including heterocyclic compounds and peptidomimetics. Additionally, carbamates have been explored for their potential as bioisosteres, where they can replace other functional groups to achieve similar or improved pharmacological effects. In the context of tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-ylcarbamate, the tert-butyl group provides steric hindrance, which can influence the compound's solubility and permeability across biological membranes. This characteristic is particularly relevant in drug design, where optimizing membrane permeability is crucial for achieving therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting costly experimental trials. Molecular modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to study the interactions between tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-ylcarbamate and potential target proteins. These studies have provided valuable insights into the compound's binding affinity and mechanism of action. For instance, computational analyses have suggested that the fluoro-substituted aromatic ring may interact with hydrophobic pockets in target proteins, while the methoxy group could engage in hydrogen bonding interactions.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery programs. Compounds like tert-butyl N-2-(2-fluoro-6-methoxyphenyl)-1-oxopropan-2-ylcarbamate exemplify this principle by incorporating multiple distinct functional groups that can be tailored to optimize biological activity. The combination of a fluoro-substituent, a methoxy group, and a carbamate moiety creates a complex molecular framework that may confer unique properties on the compound. Such complexity is often associated with high binding affinity and selectivity towards specific biological targets.

In clinical settings, the development of novel drugs requires rigorous testing to ensure safety and efficacy. While tert-butyl N-(R)-3-chloroallylcarbamoyl]-N-(R)-methylcyclopropylethanolamine hydrochloride CAS No: 22292956005 may not be currently under clinical investigation as a standalone therapeutic agent, it serves as an important intermediate in synthesizing more advanced molecules. The structural motifs present in this compound have inspired researchers to explore related derivatives that could potentially address unmet medical needs.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to modify electronic properties, metabolic stability, and binding interactions has made it an indispensable element in modern drug design. The presence of a fluoro-substituted phenyl ring in tert-butyl N-(R)-3-chloroallylcarbamoyl]-N-(R)-methylcyclopropylethanolamine hydrochloride CAS No: 22292956005 underscores its potential as a building block for next-generation therapeutics. Future research may focus on expanding its utility by exploring new synthetic pathways or incorporating additional functional groups that could enhance its pharmacological profile.

As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with tailored properties. The case of tert-butyl N-(R)-3-chloroallylcarbamoyl]-N-(R)-methylcyclopropylethanolamine hydrochloride CAS No: 22292956005 highlights how structural features can be strategically employed to develop innovative solutions for complex diseases. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for new treatments that could improve patient outcomes across various therapeutic areas.